Cas no 103562-92-1 (1-Pentanone, 1-(2-butylphenyl)-)

• Product Name: 1-Pentanone, 1-(2-butylphenyl)-
• CAS No: 103562-92-1
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 1141483
• PubChem ID: 13662286
• Update Time: 2025-04-20

1-Pentanone, 1-(2-butylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(2-butylphenyl)-
• 1-(2-butylphenyl)pentan-1-one
• 103562-92-1
• DTXSID90546088

• Inchi： 1S/C15H22O/c1-3-5-9-13-10-7-8-11-14(13)15(16)12-6-4-2/h7-8,10-11H,3-6,9,12H2,1-2H3
• InChI Key： PDNBUSGGLLBEEY-UHFFFAOYSA-N
• SMILES： O=C(CCCC)C1C=CC=CC=1CCCC

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07